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Introduction
These application notes provide a detailed protocol for the experimental setup and procedure

for performing gamma-ray spectroscopy of Tungsten-184 (¹⁸⁴W). The primary method for

producing excited states of ¹⁸⁴W in a laboratory setting is through thermal neutron capture by

the stable isotope Tungsten-183 (¹⁸³W). This process, denoted as ¹⁸³W(n,γ)¹⁸⁴W, results in the

emission of a cascade of prompt gamma rays as the newly formed ¹⁸⁴W nucleus de-excites to

its ground state.

This document is intended for researchers, scientists, and professionals in fields such as

nuclear physics, materials science, and drug development (e.g., for elemental analysis or

detector characterization studies). The protocol outlines the use of a High-Purity Germanium

(HPGe) detector for high-resolution spectroscopy, a common and highly effective technique for

resolving complex gamma-ray spectra.

Experimental Overview
The experiment involves irradiating a tungsten target, enriched in ¹⁸³W, with a beam of thermal

neutrons. The prompt gamma rays emitted from the subsequent de-excitation of ¹⁸⁴W are
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detected and analyzed. The overall workflow consists of:

System Setup: Assembling the detector, shielding, target, and electronics.

System Calibration: Performing energy and efficiency calibrations using standard radioactive

sources.

Data Acquisition: Irradiating the tungsten target and collecting the gamma-ray spectrum.

Data Analysis: Identifying characteristic gamma-ray peaks of ¹⁸⁴W.

Data Presentation
Quantitative data relevant to this experiment are summarized in the tables below.

Table 1: Nuclear Properties of the Target and Product Nuclides

Property Tungsten-183 (Target) Tungsten-184 (Product)

Natural Abundance 14.31% 30.64%

Spin/Parity (Ground State) 1/2- 0+

Thermal Neutron Capture

Cross Section (σ)
~9.4 barns ~1.4 barns

Neutron Separation Energy

(Sn)
N/A 7411.11 keV

Table 2: Prominent Prompt Gamma-ray Lines from the ¹⁸³W(n,γ)¹⁸⁴W Reaction

Note: The gamma-ray spectrum from thermal neutron capture is complex, containing many

lines. The following is a representative list of prominent gamma rays for identification. For a

complete dataset, researchers should consult the Evaluated Nuclear Structure Data File

(ENSDF) or the IAEA's thermal neutron capture database.[1][2]
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Energy (keV) Relative Intensity*
Transition (Initial → Final
Level)

111.20 100.0 2+ → 0+

252.95 28.5 4+ → 2+

384.34 8.7 6+ → 4+

792.89 21.3 2+ → 2+

904.09 15.9 2+ → 0+

1002.48 14.1 3+ → 2+

6411.1 High
Capture State → Low-lying

State

7300.0 High
Capture State → Low-lying

State

*Intensities are normalized to the strongest transition (111.20 keV) within the low-energy decay

scheme.

Table 3: Common Calibration Sources for Gamma-ray Spectroscopy
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Radionuclide Half-life
Gamma Energy
(keV)

Intensity (%)

Cobalt-60 (⁶⁰Co) 5.27 years 1173.2 99.9

1332.5 100.0

Cesium-137 (¹³⁷Cs) 30.07 years 661.7 85.1

Europium-152 (¹⁵²Eu) 13.54 years 121.8 28.6

344.3 26.5

778.9 12.9

964.1 14.5

1112.1 13.6

1408.0 20.8

Table 4: Typical HPGe Detector and Data Acquisition Parameters

Parameter Typical Value / Setting

Detector Type Coaxial P-type High-Purity Germanium (HPGe)

Relative Efficiency > 20%

Energy Resolution (FWHM) < 2.0 keV @ 1332.5 keV (⁶⁰Co)

Bias Voltage
+2500 to +4500 V (as per manufacturer

specification)

Amplifier Shaping Time 4 - 8 µs

ADC Conversion Gain 8192 channels

Acquisition Mode Pulse Height Analysis (PHA)

Lower Level Discriminator (LLD) Set above electronic noise level (~5-10 keV)
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Detector Preparation: Ensure the HPGe detector has been cooled with liquid nitrogen for at

least 6-8 hours before applying bias voltage. The detector cryostat must remain at cryogenic

temperatures to prevent damage.[3]

Shielding Assembly: Place the HPGe detector inside a graded shield to minimize

background radiation. A typical shield consists of an outer layer of 5-10 cm of lead, an

intermediate layer of ~1 mm of tin or cadmium, and an inner layer of ~1 mm of copper.[4][5]

The graded shield absorbs external gamma rays and subsequent fluorescent X-rays

generated within the lead.[5]

Target Placement: The tungsten target (preferably enriched in ¹⁸³W) should be placed in a

reproducible position external to the detector's endcap. The target will be irradiated by a

collimated thermal neutron beam from a reactor or neutron generator.

Electronics Configuration: Connect the detector and processing electronics as shown in the

workflow diagram (Figure 1).

Connect the preamplifier output to a spectroscopy amplifier.

Connect the amplifier output to a Multi-Channel Analyzer (MCA) or an Analog-to-Digital

Converter (ADC) linked to a Data Acquisition (DAQ) system.[6][7]

Power all NIM modules using a NIM bin and power supply.[6][8]

Apply the recommended high voltage (HV) bias to the detector using the HV power supply.

[9]

Best practice requires performing a calibration check before each measurement session.

Energy Calibration:

Place a multi-gamma source, such as ¹⁵²Eu, or a combination of sources (e.g., ⁶⁰Co and

¹³⁷Cs) at a defined distance from the detector.[9]

Acquire a spectrum for a sufficient duration to obtain well-defined photopeaks with low

statistical uncertainty (>10,000 counts in the main peaks).[1]
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Using the MCA software, identify the channel number (centroid) of at least three to four

known gamma-ray peaks covering the energy range of interest.

Perform a linear or quadratic fit of energy versus channel number to establish the energy

calibration.

Efficiency Calibration:

Using the same calibrated sources and geometry from the energy calibration, determine

the net area of each major photopeak.

Calculate the experimental efficiency (ε) for each energy (E) using the formula: ε(E) = (Net

Peak Area) / (Acquisition Time × Source Activity × Gamma-ray Intensity)

Plot the calculated efficiencies against their corresponding energies on a log-log scale.

Fit the data points with a suitable function (e.g., a polynomial in log-log space) to create an

efficiency curve for the specific geometry.

Background Measurement: Remove all sources and the tungsten target. Acquire a

background spectrum for a long duration (e.g., several hours) to identify ambient background

peaks (e.g., from ⁴⁰K, ²⁰⁸Tl, ²¹⁴Bi).

Target Measurement:

Place the tungsten target at the calibrated position.

Begin the neutron irradiation of the target.

Start data acquisition with the MCA/DAQ software.

Monitor the detector count rate and dead time. If the dead time exceeds 10-15%, move

the detector further from the target or reduce the neutron flux to minimize pulse pile-up

effects.

Acquire the spectrum for a duration sufficient to achieve good statistics for the expected

¹⁸⁴W gamma-ray lines.
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Spectrum Correction: Subtract the normalized background spectrum from the tungsten target

spectrum to remove contributions from ambient radioactivity.

Peak Identification: Using the established energy calibration, identify the centroids of the

peaks in the corrected spectrum.

Nuclide Confirmation: Compare the energies of the identified peaks with the known gamma-

ray energies for the ¹⁸³W(n,γ)¹⁸⁴W reaction (Table 2). A positive identification is confirmed

when multiple characteristic gamma-ray lines from the nuclide are present with the correct

relative intensities.

Quantitative Analysis (Optional): If the neutron flux and target mass are known, and the

detector efficiency is calibrated, the cross-section of the reaction can be determined from the

net peak areas of the full-energy peaks.

Mandatory Visualization
The following diagram illustrates the logical workflow and hardware connections for the gamma

spectroscopy experiment.
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Click to download full resolution via product page

Caption: Experimental workflow for prompt gamma-ray spectroscopy of ¹⁸⁴W.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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